Cas no 1171960-38-5 (1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine)

• Product Name: 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine
• CAS No: 1171960-38-5
• MF: C₁₉H₂₇N₃O₃S₂
• MW: 409.565982103348
• CID: 6511777
• Update Time: 2025-06-28

1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine
• 4-tert-butyl-2-[[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]methyl]-1,3-thiazole

• Inchi： 1S/C19H27N3O3S2/c1-19(2,3)17-14-26-18(20-17)13-21-9-11-22(12-10-21)27(23,24)16-7-5-15(25-4)6-8-16/h5-8,14H,9-13H2,1-4H3
• InChI Key： TXQZDPFHHNCHDB-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(C)C)N=C1CN1CCN(S(C2=CC=C(OC)C=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine

1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine: A Comprehensive Overview

1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine (CAS No. 1171960-38-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine is notable for its intricate arrangement of functional groups. The core of the molecule consists of a piperazine ring, which is a common scaffold in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets. The piperazine ring is substituted with a methoxybenzenesulfonyl group at the 4-position and a thiazol derivative at the 1-position. The thiazol ring, further substituted with a tert-butyl group, adds to the overall hydrophobicity and stability of the molecule.

The synthesis of 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine involves several steps and requires precise control over reaction conditions. One common approach is to start with the formation of the thiazol ring through a condensation reaction between a thioamide and an α-halo ketone. The resulting thiazol derivative is then functionalized with a tert-butyl group via an alkylation reaction. The piperazine ring can be introduced through a nucleophilic substitution reaction with an appropriate piperazine derivative. Finally, the methoxybenzenesulfonyl group is attached through a sulfonylation reaction.

Recent studies have highlighted the potential biological activities of 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine. One area of significant interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine has also been investigated for its antiviral properties. A study published in the Antiviral Research journal reported that this compound demonstrates significant activity against several viral strains, including influenza A and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral replication processes, making it a promising candidate for further development as an antiviral agent.

The pharmacokinetic properties of 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

In terms of safety and toxicity, initial studies have shown that 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine exhibits low toxicity in animal models. However, comprehensive toxicological evaluations are still ongoing to ensure its safety for human use. These assessments include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

Despite the promising results from preclinical studies, the development of 1-(4-tert-butyl-1,3-thiazol-2-yl)methyl-4-(4-methoxybenzenesulfonyl)piperazine as a therapeutic agent is still in its early stages. Clinical trials are needed to confirm its efficacy and safety in humans. Several pharmaceutical companies are currently investigating this compound as part of their drug discovery pipelines.

In conclusion, 1-(4-tert-butyl-1,thiazol-2-y)methyl-piperazine (CAS No. 1171960-38) represents a promising lead compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.